Cas no 1314978-48-7 (1-(propan-2-yl)cyclobutan-1-amine)

• Product Name: 1-(propan-2-yl)cyclobutan-1-amine
• CAS No: 1314978-48-7
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 6325823
• PubChem ID: 55284647
• Update Time: 2026-03-11

1-(propan-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)cyclobutan-1-amine
• 1-ISOPROPYLCYCLOBUTAN-1-AMINE
• 1-propan-2-ylcyclobutan-1-amine
• AT20136
• 1-Isopropylcyclobutanamine
• EN300-1243663
• SCHEMBL5223433
• 1314978-48-7
• AKOS006349533

• Inchi： 1S/C7H15N/c1-6(2)7(8)4-3-5-7/h6H,3-5,8H2,1-2H3
• InChI Key： PGQQYBBQCJFYBX-UHFFFAOYSA-N
• SMILES： NC1(C(C)C)CCC1

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines